N-(3-methoxybenzyl)-3-(5-oxo-4-pentyl-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-3-(7-oxo-8-pentyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl)propanamide
• InChI: InChI=1S/C23H27N5O3S/c1-3-4-5-12-27-22(30)21-18(11-13-32-21)28-19(25-26-23(27)28)9-10-20(29)24-15-16-7-6-8-17(14-16)31-2/h6-8,11,13-14H,3-5,9-10,12,15H2,1-2H3,(H,24,29)
• InChI Key: ICRWWJCVVIYGOT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)NCC4=CC(=CC=C4)OC
• Molecular Formula: C23H27N5O3S
• Molecular Weight: 453.6 g/mol

Description

N-(3-methoxybenzyl)-3-(5-oxo-4-pentyl-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide is a useful research compound. Its molecular formula is C23H27N5O3S and its molecular weight is 453.56. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity

• A study by Tumosienė et al. (2020) explored novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide for their antioxidant and anticancer activities. These compounds demonstrated significant antioxidant activity, with some derivatives showing higher activity than ascorbic acid. Their anticancer activity was tested against human glioblastoma and triple-negative breast cancer cell lines, revealing cytotoxic effects especially against glioblastoma cells (Tumosienė et al., 2020).

Antimicrobial Activity

• New pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives synthesized by Abunada et al. (2008) were investigated for their antimicrobial activity. These compounds present a structural similarity to the query compound and have shown potential antimicrobial effects (Abunada et al., 2008).

Antibacterial and Antifungal Agents

• Novel 2-(6-methoxy-2-naphthyl)propionamide derivatives, with a structural resemblance to the compound , were synthesized and evaluated for their antibacterial and antifungal activities by Helal et al. (2013). These derivatives demonstrated significant activity, comparing favorably with standard agents like Ampicillin and Flucanazole (Helal et al., 2013).

Anticancer Evaluation

• Bekircan et al. (2008) synthesized 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives and evaluated them for their anticancer activity against a panel of 60 cell lines. This study indicates the potential utility of structurally similar compounds in cancer treatment (Bekircan et al., 2008).